Cas no 921073-90-7 (3-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide)

• Product Name: 3-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• CAS No: 921073-90-7
• MF: C₁₇H₁₇N₅O
• MW: 307.349782705307
• CID: 6129985
• PubChem ID: 41567102
• Update Time: 2025-10-23

3-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• 3-methyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]benzamide
• AKOS024625432
• 921073-90-7
• 3-methyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzamide
• 3-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide
• F2070-0510

• Inchi： 1S/C17H17N5O/c1-12-6-8-15(9-7-12)22-16(19-20-21-22)11-18-17(23)14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key： RCGASEMMSCMQMA-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 307.14331018g/mol
• Monoisotopic Mass: 307.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide

3-Methyl-N-{1-(4-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}Benzamide (CAS No 921073-90-7)

3-Methyl-N-{1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}benzamide, commonly referred to by its CAS number CAS No 921073-90-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrazole ring system. The tetrazole group is known for its stability and reactivity under various conditions, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of this compound consists of a benzene ring substituted with a methyl group at the meta position. This methyl group plays a crucial role in modulating the electronic properties of the molecule. The tetrazole ring is attached via a methylene group to the nitrogen atom of the benzamide moiety. The presence of the tetrazole ring introduces additional functional groups that can participate in various chemical reactions, enhancing the versatility of this compound in different applications.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The tetrazole ring has been shown to exhibit excellent biocompatibility and stability under physiological conditions, making it an ideal candidate for targeted drug delivery applications. Furthermore, the methyl substituent on the benzene ring contributes to the lipophilicity of the molecule, which is essential for crossing biological membranes and delivering therapeutic agents effectively.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The tetrazole group can serve as a building block for constructing advanced materials such as polymers and coordination networks. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical properties and thermal stability. This makes it a promising candidate for developing high-performance materials for use in aerospace and electronics industries.

The synthesis of 3-Methyl-N-{1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrazole ring through cyclization reactions and subsequent functionalization to introduce the benzamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

One of the most exciting developments involving this compound is its application in energy storage devices such as supercapacitors and batteries. The tetrazole group exhibits excellent electrochemical properties, making it suitable for use as an electrode material or an electrolyte additive. Recent studies have shown that incorporating this compound into energy storage systems can significantly enhance their energy density and cycling stability.

In conclusion, CAS No 921073-90-7, or 3-Methyl-N-{1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}benzamide, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, materials science, and energy storage technologies. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing modern science and technology.